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Compound of Interest

Compound Name: 2-Chloroanthracene-13C6

Cat. No.: B15556652

Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Chloroanthracene-¹³C₆, an

isotopically labeled form of the chlorinated polycyclic aromatic hydrocarbon, 2-

chloroanthracene. The incorporation of six Carbon-13 atoms into its structure makes it an

invaluable tool for quantitative analysis and tracer studies in environmental and biomedical

research.

Core Properties and Structure
2-Chloroanthracene is a mutagenic compound often formed as a byproduct of water

disinfection with chlorine and is considered a halogenated pollutant found in the urban

atmosphere.[1] The ¹³C₆-labeled variant serves as an ideal internal standard for mass

spectrometry-based quantification of its unlabeled counterpart.

The structure consists of a standard 2-chloroanthracene backbone where six carbon atoms in

one of the terminal aromatic rings are replaced with the ¹³C isotope. Based on its InChI

identifier, the labeled positions are C1, C2, C3, C4, C10, and C11.[1]

Chemical Structure:

Figure 1. Chemical Structure of 2-Chloroanthracene.
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Physicochemical and Spectroscopic Data
The following tables summarize key quantitative data for 2-Chloroanthracene-¹³C₆ and its

unlabeled analogue. Data for the unlabeled compound are provided for reference, as they are

often used to approximate the properties of the labeled version.

Table 1: Physicochemical Properties

Property Value Source

Chemical Formula C₈¹³C₆H₉Cl [1]

Molecular Weight 218.63 g/mol [1]

CAS Number 17135-78-3 [1][2]

Appearance
White to light yellow

powder/crystal

Purity >98.0% (by GC)

Melting Point 221-223 °C (unlabeled) [3][4][5]

Boiling Point
~275.35 °C (rough estimate,

unlabeled)
[3][5]

Flash Point 179.2 °C (unlabeled) [5]

Solubility

Slightly soluble in Chloroform,

Dichloromethane, Ethyl

Acetate

[5]

| Vapor Pressure | 2.42E-05 mmHg at 25°C (unlabeled) |[5] |

Table 2: Spectroscopic and Analytical Data (for unlabeled 2-Chloroanthracene)
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Data Type
Parameters and Key
Values

Source

¹H NMR

400 MHz in CDCl₃. Shifts
include: δ 8.387, 8.307,
7.98, 7.97, 7.929, 7.49, 7.47,
7.373 ppm.

[6]

Mass Spectrometry

Molecular Ion (M⁺): m/z 212.

Base Peak: m/z 212. Isotopic

Peaks: m/z 214 (33.4% of

base for ³⁷Cl).

[6]

| Kovats Retention Index | 1978.2 (Standard non-polar column) |[2] |

Table 3: Predicted Collision Cross Section (CCS) Data for 2-Chloroanthracene

Adduct m/z Predicted CCS (Å²) Source

[M+H]⁺ 213.04656 140.6 [7]

[M+Na]⁺ 235.02850 152.6 [7]

[M-H]⁻ 211.03200 146.6 [7]

| [M]⁺ | 212.03873 | 144.2 |[7] |

Synthesis and Experimental Workflows
While a specific synthesis protocol for 2-Chloroanthracene-¹³C₆ is not publicly documented, a

plausible synthetic route can be conceptualized based on established methods for creating ¹³C-

labeled aromatic compounds.[8] The process would likely start with a ¹³C₆-labeled precursor,

such as [¹³C₆]-phenol or [¹³C₆]-benzene, and proceed through several steps to build the

anthracene core and introduce the chlorine atom.
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Proposed Synthesis Workflow
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Figure 2. Proposed workflow for the synthesis of 2-Chloroanthracene-¹³C₆.

Experimental Protocols
The primary application of 2-Chloroanthracene-¹³C₆ is as a tracer and internal standard. Below

are detailed protocols for its use in key applications.

Protocol: Quantitative Analysis by Isotope Dilution Mass
Spectrometry (IDMS)
This protocol outlines the use of 2-Chloroanthracene-¹³C₆ to quantify unlabeled 2-

chloroanthracene in an environmental water sample via GC-MS or LC-MS.

Sample Preparation:

Collect a 1 L water sample.

Spike the sample with a known amount (e.g., 100 ng) of 2-Chloroanthracene-¹³C₆ solution

as the internal standard.

Perform liquid-liquid or solid-phase extraction to isolate and concentrate the analytes.

Evaporate the solvent and reconstitute the residue in a small, known volume (e.g., 100 µL)

of a suitable solvent like hexane or acetonitrile.

Instrumental Analysis (GC-MS):

Injector: Splitless mode, 280°C.

Column: DB-5ms or equivalent (30 m x 0.25 mm x 0.25 µm).
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Oven Program: Start at 80°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 5 min.

Mass Spectrometer: Electron Ionization (EI) at 70 eV.

Detection: Selected Ion Monitoring (SIM) mode.

Monitor m/z 212 and 214 for native 2-chloroanthracene.

Monitor m/z 218 and 220 for 2-Chloroanthracene-¹³C₆.

Quantification:

Generate a calibration curve using standards containing fixed amounts of the ¹³C₆-labeled

internal standard and varying concentrations of the native compound.

Calculate the concentration of native 2-chloroanthracene in the sample by comparing the

peak area ratio of the native analyte to the internal standard against the calibration curve.

Protocol: Tracer Study using Mass Spectrometry
Imaging (MSI)
This protocol, adapted from methodologies for other ¹³C₆-labeled tracers, describes how to

investigate the distribution of 2-chloroanthracene in biological tissue.[9]

Dosing and Tissue Collection:

Administer a solution of 2-Chloroanthracene-¹³C₆ to a research animal model.

At predetermined time points, euthanize the animal and harvest target tissues (e.g., liver,

adipose tissue).

Immediately snap-freeze the tissues in liquid nitrogen to halt metabolic activity.

Cryosectioning and Sample Preparation:

Section the frozen tissue at a thickness of 10-12 µm using a cryostat.

Thaw-mount the sections onto indium tin oxide (ITO) coated glass slides suitable for MSI.
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Matrix Application:

Use an automated sprayer (e.g., HTX M5 Sprayer) to apply a matrix solution. A common

matrix for similar compounds is 2,5-dihydroxybenzoic acid (DHB) at 30 mg/mL in 70%

methanol/water with 0.2% TFA.[9]

Apply the matrix in multiple layers at an elevated temperature (e.g., 85°C) to form a fine,

homogenous crystal layer.[9]

MALDI-FTICR MSI Analysis:

Instrument: MALDI-FTICR mass spectrometer.

Mode: Positive ionization.

Mass Range: m/z 100-1200.

Spatial Resolution: Set raster width to 50-75 µm.[9]

Laser: Operate at a frequency and power optimized for analyte detection with minimal

fragmentation.

Data Analysis:

Generate ion intensity maps for the m/z corresponding to the parent 2-Chloroanthracene-

¹³C₆ and any potential ¹³C₆-labeled metabolites.

Correlate the ion distributions with histological features of the tissue section to determine

the precise localization of the compound and its metabolites.

Research Applications and Workflows
The unique properties of 2-Chloroanthracene-¹³C₆ define its utility in advanced research

settings.

Environmental Monitoring: As a robust internal standard, it enables the precise and accurate

quantification of 2-chloroanthracene contamination in air, water, and soil samples.[1]
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Toxicology and Pharmacokinetics: It can be used as a tracer to study the absorption,

distribution, metabolism, and excretion (ADME) of 2-chloroanthracene in biological systems.

[9]

Metabolomics: The stable isotope label allows for the unambiguous identification of

metabolic products, as metabolites will retain the six ¹³C atoms, creating a distinct isotopic

signature in mass spectrometry analysis.[8]

The logical workflow for a typical tracer study is depicted below.
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Tracer Study Workflow
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Figure 3. Logical workflow for a tracer study using ¹³C-labeled compounds.
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Safety and Handling
2-Chloroanthracene is classified as an irritant. Users should exercise caution and adhere to

standard laboratory safety protocols.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

Precautionary Measures:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

S24/25: Avoid contact with skin and eyes.[5]

This product is intended for laboratory research use only.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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